Cas no 551906-15-1 (1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone)

• Product Name: 1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone
• CAS No: 551906-15-1
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 5687368
• Update Time: 2024-02-02

1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxol-5-yl-1H-pyrazol-1-ylmethanone

• Inchi： 1S/C11H8N2O3/c14-11(13-5-1-4-12-13)8-2-3-9-10(6-8)16-7-15-9/h1-6H,7H2
• InChI Key： BIOIMHYLBCTZCU-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1C=CC=N1)=O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 410.6±55.0 °C(Predicted)
• pka: -1.65±0.12(Predicted)